Cas no 2171245-46-6 ((3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid)

• Product Name: (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid
• CAS No: 2171245-46-6
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5896731
• PubChem ID: 165569277
• Update Time: 2025-05-22

(3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid
• 2171245-46-6
• EN300-1579522
• (3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-4-methylpentanoic acid

• Inchi： 1S/C25H30N2O6/c1-16(2)22(13-24(29)30)27-23(28)15-32-12-11-26-25(31)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t22-/m0/s1
• InChI Key： XJCONNLPAHOYDI-QFIPXVFZSA-N
• SMILES： O(C(NCCOCC(N[C@@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid

CAS No. 2171245-46-6: (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic Acid

The compound with CAS No. 2171245-46-6, named (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylpentanoic acid, is a highly specialized organic molecule with significant applications in the field of organic synthesis and drug discovery. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethoxyacetamide moiety, and a chiral center at the 3-position of the pentanoic acid backbone.

Recent studies have highlighted the importance of this compound in the development of peptide-based therapeutics. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this molecule suggests its potential role in facilitating the construction of complex peptide sequences with high precision. The S-configured chiral center adds another layer of complexity, making this compound a valuable tool for exploring stereochemical effects in biological systems.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including alkylation, acylation, and stereo-selective synthesis. Researchers have reported successful methods for constructing the fluorenylmethoxycarbonyl-amino ethoxyacetic acid fragment, which is then incorporated into the pentanoic acid backbone through carefully controlled reactions.

In terms of applications, this compound has shown promise in the field of bioconjugation chemistry. Its structure allows for the attachment of various functional groups, enabling the creation of bioactive molecules with tailored properties. For instance, the ethoxyacetamide group can serve as a versatile linker for attaching imaging agents or therapeutic payloads in drug delivery systems.

Moreover, the presence of the fluorenylmethoxycarbonyl group makes this compound an attractive candidate for use in fluorescence-based assays and sensors. The fluorescence properties of the Fmoc group can be exploited to monitor biochemical reactions in real-time, providing valuable insights into molecular interactions.

Recent advancements in computational chemistry have also contributed to a deeper understanding of this compound's properties. Molecular modeling studies have revealed key insights into its conformational flexibility and electronic structure, which are critical for predicting its behavior in biological environments.

In conclusion, CAS No. 2171245-46-6 represents a cutting-edge molecule with diverse applications in organic synthesis, drug discovery, and bioconjugation chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of molecular design and functionality.